Cas no 193969-08-3 (10-O-Vanilloylaucubin)

10-O-Vanilloylaucubin is a bioactive iridoid glycoside derived from select plant species, known for its potential pharmacological properties. This compound exhibits notable anti-inflammatory and antioxidant activities, making it a subject of interest in biomedical research. Its molecular structure, featuring a vanilloyl moiety esterified to aucubin, enhances stability and bioavailability compared to its parent compound. Studies suggest it may modulate key signaling pathways involved in oxidative stress and immune response. With high purity and well-characterized analytical profiles, 10-O-Vanilloylaucubin serves as a valuable reference standard for phytochemical investigations and drug discovery applications. Its reproducible synthesis and consistent quality support rigorous scientific evaluation.
10-O-Vanilloylaucubin structure
10-O-Vanilloylaucubin structure
Product name:10-O-Vanilloylaucubin
CAS No:193969-08-3
MF:C23H28O12
MW:496.461228370667
CID:837080
PubChem ID:10529276

10-O-Vanilloylaucubin Chemical and Physical Properties

Names and Identifiers

    • 10-O-Vanilloylaucubin
    • [(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e
    • [ "" ]
    • 193969-08-3
    • FS-10534
    • [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoate
    • 10-o-Vanilloyl aucubin; Aucubin 10-O-vanillate; Pedunculariside
    • AKOS032948599
    • ((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate
    • 10-Vanilloylaucubinz
    • (-)-Pedunculariside
    • 10-O-vanillate
    • [(1S,4AR,5S,7AS)-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-7-YL]METHYL 4-HYDROXY-3-METHOXYBENZOATE
    • Inchi： InChI=1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1
    • InChI Key： VTYVNBXSLBXSGD-IFWLTBFJSA-N
    • SMILES： O=C(OC/C2=C/[C@@H](O)[C@@H]3/C=C\O[C@@H](O[C@@H]1O[C@@H]([C@@H](O)[C@H](O)[C@H]1O)CO)[C@H]23)c4ccc(O)c(OC)c4

Computed Properties

  • Exact Mass: 496.15807632g/mol
  • Monoisotopic Mass: 496.15807632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.33
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 799.1±60.0 °C at 760 mmHg
  • Flash Point: 274.3±26.4 °C
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

10-O-Vanilloylaucubin Security Information

10-O-Vanilloylaucubin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN2575-1 mL * 10 mM (in DMSO)
10-O-Vanilloylaucubin
 193969-08-3 98%
1 mL * 10 mM (in DMSO)
 ￥ 3810 2023-09-15
A2B Chem LLC
AE93389-5mg
10-O-Vanilloylaucubin
 193969-08-3 96.5%
5mg
 $660.00 2024-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O46580-5mg
[(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e
 193969-08-3
5mg
 ¥3438.0 2021-09-08
TargetMol Chemicals
TN2575-5mg
10-O-Vanilloylaucubin
 193969-08-3
5mg
 ￥ 3710 2024-07-20
TargetMol Chemicals
TN2575-5 mg
10-O-Vanilloylaucubin
 193969-08-3 98%
5mg
 ￥ 3,710 2023-07-11
Ambeed
A1945208-5mg
((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate
 193969-08-3 98%
5mg
 $945.0 2024-08-03
TargetMol Chemicals
TN2575-1 ml * 10 mm
10-O-Vanilloylaucubin
 193969-08-3
1 ml * 10 mm
 ￥ 3810 2024-07-20

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Amadis Chemical Company Limited
(CAS:193969-08-3)10-O-Vanilloylaucubin
A975864
Purity:99%
Quantity:5mg
Price ($):850.0